N-(4-acetamidophenyl)-2-((6-(3-nitrophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)thio)acetamide

• IUPAC Name: N-(4-acetamidophenyl)-2-[[6-(3-nitrophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]sulfanyl]acetamide
• InChI: InChI=1S/C21H17N7O4S/c1-13(29)22-15-5-7-16(8-6-15)23-20(30)12-33-21-25-24-19-10-9-18(26-27(19)21)14-3-2-4-17(11-14)28(31)32/h2-11H,12H2,1H3,(H,22,29)(H,23,30)
• InChI Key: OBGMDCBUMJYDGF-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC=C(C=C1)NC(=O)CSC2=NN=C3N2N=C(C=C3)C4=CC(=CC=C4)[N+](=O)[O-]
• Molecular Formula: C21H17N7O4S
• Molecular Weight: 463.5 g/mol

Description

N-(4-acetamidophenyl)-2-((6-(3-nitrophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)thio)acetamide is a useful research compound. Its molecular formula is C21H17N7O4S and its molecular weight is 463.47. The purity is usually 95%.
BenchChem offers high-quality N-(4-acetamidophenyl)-2-((6-(3-nitrophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)thio)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(4-acetamidophenyl)-2-((6-(3-nitrophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)thio)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antiviral Activity

Research has shown that derivatives of triazolo[4,3-b]pyridazine, which are structurally related to N-(4-acetamidophenyl)-2-((6-(3-nitrophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)thio)acetamide, demonstrate promising antiviral activity. For instance, certain compounds in this class have exhibited significant activity against the hepatitis A virus (Shamroukh & Ali, 2008).

Anticancer Potential

Several studies have focused on the anticancer properties of triazolo[4,3-b]pyridazine derivatives. For example, compounds containing this moiety have been found to possess antitumor activities against various human cancer cell lines, including lung and hepatocellular carcinoma cells (Gomha, Muhammad, & Edrees, 2017). In another study, alterations in the structure of related compounds, specifically replacing the acetamide group with alkylurea, resulted in potent anticancer agents with reduced toxicity (Wang et al., 2015).

Antifungal Properties

Compounds structurally similar to N-(4-acetamidophenyl)-2-((6-(3-nitrophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)thio)acetamide have been reported to exhibit antifungal effects. For example, certain triazole-oxadiazole compounds have shown potent antifungal activity against different Candida species (Çavușoğlu, Yurttaş, & Cantürk, 2018).

Antibacterial Activity

Research on triazolo[4,3-b]pyridazine derivatives has also revealed their potential as antibacterial agents. Some synthesized compounds in this category have demonstrated significant antibacterial activity against various pathogenic strains (Abbady, 2014).